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Compound of Interest
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Cat. No.: B7909413

An Objective Comparison of the Toxicological Profiles of Propylene Glycol, Dipropylene Glycol,
and Tripropylene Glycol

This guide provides a comprehensive comparison of the toxicity of propylene glycol (PG),
dipropylene glycol (DPG), and tripropylene glycol (TPG) for researchers, scientists, and drug
development professionals. The information is supported by experimental data and presented
in a clear, comparative format to facilitate informed decision-making in research and product
development.

Executive Summary

Propylene glycol, dipropylene glycol, and tripropylene glycol are structurally related
compounds with a wide range of applications in the pharmaceutical, cosmetic, and food
industries. A thorough understanding of their toxicological profiles is essential for their safe use.
All three glycols exhibit a low order of toxicity. Propylene glycol is the most extensively studied,
with a very low acute oral toxicity. Dipropylene and tripropylene glycol also demonstrate low
acute toxicity. None of the three are considered to be skin sensitizers, genotoxic, or
carcinogenic. While propylene glycol can cause skin and eye irritation, it is generally mild and
transient. Dipropylene and tripropylene glycol are also considered to be, at most, slight skin
and eye irritants.

Quantitative Toxicity Data
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The following tables summarize the key quantitative toxicity data for propylene glycol,

dipropylene glycol, and tripropylene glycol.

ble 1: -

Endpoint Propylene Glycol Dipropylene Glycol

Tripropylene Glycol

20,000 - 33,500
ma/kg[1][2][3]

>13,000 - >5,000

Oral LD50 (Rat) mg/kg[4][5]

>2,000 - 3,000
mg/kg[6][7][€]

>5,000 - >20,000

Dermal LD50 (Rabbit) Ikg[4][10]
mag/kg

20,800 mg/kg[9]

>2,000 - >16,320
mg/kg[6][7]

No deaths at 6-8

Inhalation LC50 (Rat)
g/me[4][5]

>44.9 mg/L (4h)[11]

>0.083 mg/L (8h)

ble 2: 1 .

Endpoint Propylene Glycol Dipropylene Glycol

Tripropylene Glycol

Subchronic Oral
NOAEL (Rat)

2,500 mg/kg/day (15 ~6,200 mg/kg/day[4]
weeks)[12] [5]

200 mg/kg/day[3][4][5]
[8]

Table 3: Skin and Eye Irritation

Endpoint Propylene Glycol Dipropylene Glycol

Tripropylene Glycol

Essentially non-
Skin Irritation (Rabbit) irritating to slightly

irritating[1][2][11]

Slightly irritating[4][5]

Not irritating[13]

Minimally to mildly

Eye Irritation (Rabbit) o
irritating[2][9][11]

Slightly irritating[4][5]

Slightly irritating[13]

Table 4: Sensitization, Genotoxicity, and Carcinogenicity
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Endpoint Propylene Glycol Dipropylene Glycol Tripropylene Glycol
) o Not a sensitizer[2][9] N N
Skin Sensitization 1] Not a sensitizer[4][5] Not a sensitizer[13]
Genotoxicity (Ames ) ) )
Negative[12] Negative[12] Negative[8]

Test)

) L . ) ) . Not expected to be
Carcinogenicity Not carcinogenic[2][9] Not carcinogenic[12]

carcinogenic[13]

ble 5: lucti | | | Toxici

Endpoint Propylene Glycol Dipropylene Glycol Tripropylene Glycol

Reproductive Toxicity No adverse effects 1,000 mg/kg/day (Rat)
10,100 mg/kg/day|[2]

NOAEL (Mouse) observed[4] [8]
1,200 - 1,600 1,200 - 5,000

Developmental ) ) No adverse effects

o mg/kg/day (in multiple  mg/kg/day (Rat,

Toxicity NOAEL ) i observed[8]

species)[9] Rabbit)[4][5]

Experimental Protocols

Detailed methodologies for key toxicological assessments are outlined below, based on
internationally recognized guidelines.

Acute Oral Toxicity (OECD 401/423)

The acute oral toxicity is determined by administering the test substance in a single dose or
multiple doses over 24 hours to fasted experimental animals (typically rats).[13][14] The
animals are observed for at least 14 days for signs of toxicity and mortality.[13] At the end of
the observation period, surviving animals are euthanized and necropsied.[13] The LD50 (the
dose that is lethal to 50% of the test population) is then calculated. The Acute Toxic Class
Method (OECD 423) is a stepwise procedure using a smaller number of animals to classify the
substance based on its acute toxicity.[14]

© 2025 BenchChem. All rights reserved. 3/12 Tech Support


https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264070622-en.html
https://www.techniques-ingenieur.fr/en/resources/article/ti591/detecting-sensitizing-substances-through-animal-and-human-testing-fic1263/v2/oecd-test-no-429-skin-sensitization-test-local-lymph-node-assay-llna-in-mice-4
https://www.nib.si/eng/images/stories/novice/bacterial.pdf
https://www.propylene-glycol.com/tripropylene-glycol/
https://www.researchgate.net/figure/Metabolic-pathway-of-propylene-glycol-ADH-alcohol-dehydrogenase-ALDH-aldehyde_fig1_380629545
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://pubmed.ncbi.nlm.nih.gov/23656560/
https://pubmed.ncbi.nlm.nih.gov/23656560/
https://pubmed.ncbi.nlm.nih.gov/4043594/
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264070622-en.html
https://www.techniques-ingenieur.fr/en/resources/article/ti591/detecting-sensitizing-substances-through-animal-and-human-testing-fic1263/v2/oecd-test-no-429-skin-sensitization-test-local-lymph-node-assay-llna-in-mice-4
https://pubmed.ncbi.nlm.nih.gov/23656560/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264070622-en.html
https://www.propylene-glycol.com/tripropylene-glycol/
https://pubmed.ncbi.nlm.nih.gov/4043594/
https://www.techniques-ingenieur.fr/en/resources/article/ti591/detecting-sensitizing-substances-through-animal-and-human-testing-fic1263/v2/oecd-test-no-429-skin-sensitization-test-local-lymph-node-assay-llna-in-mice-4
https://www.propylene-glycol.com/tripropylene-glycol/
https://www.researchgate.net/figure/Metabolic-pathway-of-propylene-glycol-ADH-alcohol-dehydrogenase-ALDH-aldehyde_fig1_380629545
https://pubmed.ncbi.nlm.nih.gov/4043594/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.researchgate.net/profile/Yadu-Dey/post/Can_anybody_tell_me_in_acute_oral_tox_studies_If_animals_dies_within_24_hrs_of_dose_administration_then_should_histopathology_be_carried_out_or_not/attachment/59d641c679197b807799dae2/AS%3A436330493681666%401481040704927/download/oecd_gl423.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.researchgate.net/profile/Yadu-Dey/post/Can_anybody_tell_me_in_acute_oral_tox_studies_If_animals_dies_within_24_hrs_of_dose_administration_then_should_histopathology_be_carried_out_or_not/attachment/59d641c679197b807799dae2/AS%3A436330493681666%401481040704927/download/oecd_gl423.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7909413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Observation

Preparation Administration Analysis
. 14-Day Observation o . .
ingle Oral Dose (Gavage (Toxicity & Mortality) Necropsy LD50 Calculation

Click to download full resolution via product page

Workflow for Acute Oral Toxicity Testing.

Acute Dermal Irritation/Corrosion (OECD 404)

This test evaluates the potential of a substance to cause irritation or corrosion to the skin. A
single dose of the test substance is applied to a small area of the skin of an albino rabbit for a
period of 4 hours.[2][7][15][16] Untreated skin on the same animal serves as a control.[2][7]
The skin is then observed for signs of erythema (redness) and edema (swelling) at specific
intervals over 14 days.[7][15] The severity of the skin reactions is scored to determine the
irritation potential.[16]
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Workflow for Acute Dermal Irritation/Corrosion Testing.

Acute Eye Irritation/Corrosion (OECD 405)

To assess the potential for a substance to cause eye irritation or corrosion, a single dose is
applied into the conjunctival sac of one eye of an albino rabbit, with the other eye serving as a
control.[17][18][19][20] The eyes are examined at 1, 24, 48, and 72 hours after application for
signs of corneal opacity, iritis, and conjunctival redness and chemosis (swelling).[3][17][18] The
severity of these lesions is scored to determine the irritation potential.[18]
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Workflow for Acute Eye Irritation/Corrosion Testing.

Skin Sensitization (OECD 406 & 429)

Skin sensitization potential is assessed to determine if a substance can elicit an allergic contact
dermatitis. The Guinea Pig Maximization Test (GPMT, OECD 406) involves an induction phase
where the test substance is administered both intradermally with an adjuvant and topically to
the skin of guinea pigs.[21][22][23][24] Following a rest period, a challenge patch is applied,
and the skin reaction is observed and scored.[21][24] The Local Lymph Node Assay (LLNA,
OECD 429) in mice is an alternative method that measures lymphocyte proliferation in the
lymph nodes draining the site of application as an indicator of sensitization.[9][25][26][27]
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Workflow for Skin Sensitization Testing.

Bacterial Reverse Mutation Test (Ames Test, OECD 471)

The Ames test is a widely used method to assess the mutagenic potential of a chemical.[11]

[28][29][30] It utilizes several strains of bacteria (Salmonella typhimurium and Escherichia coli)
with mutations in genes required for histidine or tryptophan synthesis.[11][28] The bacteria are
exposed to the test substance with and without a metabolic activation system (S9 mix).[28][29]
If the substance is a mutagen, it will cause reverse mutations, allowing the bacteria to grow on
a medium lacking the essential amino acid. The number of revertant colonies is counted as an

indicator of mutagenicity.[11][29]
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Workflow for the Ames Test (OECD 471).

Metabolic Pathways

The metabolism of these glycols follows similar pathways. Propylene glycol is metabolized in
the body to lactic acid and pyruvic acid, which are normal constituents of the carbohydrate
metabolism pathway.[2][5] Tripropylene glycol is metabolized to dipropylene glycol and
subsequently to propylene glycol, which then enters the same metabolic pathway.[4][31]

© 2025 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b7909413?utm_src=pdf-body-img
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264070622-en.html
https://www.researchgate.net/figure/Metabolic-pathway-of-propylene-glycol-ADH-alcohol-dehydrogenase-ALDH-aldehyde_fig1_380629545
https://www.benchchem.com/product/b7909413?utm_src=pdf-body
https://www.propylene-glycol.com/tripropylene-glycol/
https://ntp.niehs.nih.gov/sites/default/files/ntp/htdocs/lt_rpts/tr511.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7909413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Tripropylene Glycol

etabolism

Dipropylene Glycol

etabolism

Propylene Glycol

Alcohol |Dehydrogenase

Lactic Acid Lactaldehyde Dehydrogenase

'

Pyruvic Acid

Energy (TCA Cycle)

CO2 + H20

Click to download full resolution via product page

Comparative Metabolic Pathway of Propylene Glycols.

Conclusion

Based on the available toxicological data, propylene glycol, dipropylene glycol, and
tripropylene glycol all demonstrate a low toxicity profile. Propylene glycol, being the most
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studied, has a well-established safety record. Dipropylene and tripropylene glycol are also
considered safe for their intended uses, with their metabolic pathways ultimately leading to the
same non-toxic endogenous substances as propylene glycol. The choice between these
glycols for a specific application may therefore be guided by their physicochemical properties
and specific formulation requirements rather than significant differences in their inherent
toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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